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Compound of Interest

Compound Name: 3'-Methylacetanilide

Cat. No.: B1675878

Technical Guide: 3'-Methylacetanilide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties and
a representative synthetic protocol for 3'-Methylacetanilide. The information is presented to
support research and development activities in the chemical and pharmaceutical sciences.

Core Properties of 3'-Methylacetanilide

3'-Methylacetanilide, also known as N-(3-methylphenyl)acetamide, is an organic compound
with applications in various chemical syntheses.[1] Its fundamental properties are summarized
below.

Physicochemical Data

A compilation of key quantitative data for 3'-Methylacetanilide is presented in Table 1. This
information is critical for its application in experimental research and as a reference for quality
control.
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Property Value

Molecular Formula CoH11NO

Molecular Weight 149.19 g/mol [2][3][4]

CAS Number 537-92-8[1][2][3]
Appearance White crystalline solid[1][5]
Melting Point 65-67 °C[2][3][5]

Boiling Point 303 °C[2][5]

Solubility Freely soluble in alcohol[2][5]

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 3'-Methylacetanilide can
be proprietary or vary between laboratories, a general and widely recognized method involves
the acetylation of m-toluidine. The following protocol is a representative example based on the
analogous synthesis of acetanilide from aniline.

Synthesis of 3'-Methylacetanilide from m-Toluidine
This procedure outlines the acetylation of m-toluidine using acetic anhydride.
Materials:

m-Toluidine

Acetic Anhydride

Glacial Acetic Acid

Zinc Dust (optional, to prevent oxidation of the amine)

Ice-cold water

Round bottom flask
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o Reflux condenser

o Beaker

o Heating mantle or oil bath

e Stirring apparatus

« Filtration apparatus (e.g., Buchner funnel)
Procedure:

 In a round bottom flask, combine m-toluidine and a slight excess of acetic anhydride. Glacial
acetic acid can be used as a solvent.

e Add a small amount of zinc dust to the mixture. This helps to prevent the oxidation of the m-
toluidine during the reaction.

o Attach a reflux condenser to the flask and gently heat the mixture using a heating mantle or
oil bath for approximately 20-30 minutes.

 After the reflux period, carefully pour the hot reaction mixture into a beaker containing ice-
cold water while stirring continuously. This will cause the crude 3'-Methylacetanilide to
precipitate out of the solution and will also hydrolyze any excess acetic anhydride.

o Collect the precipitated solid by vacuum filtration and wash it with cold water to remove
impurities.

e The crude product can be further purified by recrystallization from a suitable solvent, such as
agueous ethanol, to obtain pure crystals of 3'-Methylacetanilide.

Logical Workflow and Diagrams

The synthesis and purification process for 3'-Methylacetanilide can be visualized as a
sequential workflow. The following diagram, generated using Graphviz, illustrates the key
stages of the experimental procedure described above.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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